5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-(4-fluorophenyl)-4-propyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H12FN3S/c1-2-7-15-10(13-14-11(15)16)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3,(H,14,16)
• InChI Key: SXFNMQLRSAAQCG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NNC1=S)C2=CC=C(C=C2)F
• Molecular Formula: C11H12FN3S
• Molecular Weight: 237.30 g/mol

Description

5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is not fully understood. However, it has been suggested that its anti-inflammatory and antioxidant properties may be due to its ability to scavenge free radicals and inhibit the production of inflammatory cytokines. Its anticancer properties may be due to its ability to induce apoptosis in cancer cells and inhibit angiogenesis.
Biochemical and Physiological Effects
Studies have shown that 5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione can reduce inflammation and oxidative stress in various tissues. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, it has been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione in lab experiments is its relatively simple synthesis method. It is also relatively stable and easy to handle. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione. One direction is to further investigate its anticancer properties and potential use in cancer treatment. Another direction is to study its potential use as a corrosion inhibitor in various industries. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione involves the reaction of 4-Fluoroacetophenone, propylamine, and thiourea. The reaction is carried out in the presence of a catalyst such as potassium hydroxide and an organic solvent such as ethanol. The resulting product is a white crystalline solid with a melting point of around 110°C.

Scientific Research Applications

5-(4-fluorophenyl)-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a corrosion inhibitor and as a ligand for metal complexes.